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Compound of Interest

Compound Name: tatM2NX

Cat. No.: B10821555 Get Quote

For researchers, scientists, and drug development professionals working with the novel TRPM2

inhibitor, tatM2NX, this guide provides essential safety, operational, and disposal protocols.

Adherence to these procedures is critical for ensuring a safe laboratory environment and the

integrity of your research.

Immediate Safety and Handling Protocols
tatM2NX is a peptide-based research compound and, while a specific Safety Data Sheet (SDS)

is not publicly available, it should be handled with the standard precautions for biologically

active, powdered chemicals. The following guidelines are based on general laboratory safety

principles for such substances.

Personal Protective Equipment (PPE)
When handling tatM2NX in its solid, powdered form or in solution, the following personal

protective equipment should be worn:
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PPE Category Item Specification

Eye Protection Safety glasses or goggles
Must be worn at all times to

prevent eye contact.

Hand Protection Chemical-resistant gloves
Nitrile or latex gloves are

suitable.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection Dust mask or respirator

Recommended when handling

the powdered form to avoid

inhalation.

Handling and Storage
Proper handling and storage are crucial for maintaining the stability and efficacy of tatM2NX.

Aspect Procedure

Receiving
Inspect the package for any damage upon

arrival.

Storage (Powder)
Store the lyophilized powder at -20°C for up to

one year or at -80°C for up to two years.[1]

Storage (Solution)

Once reconstituted, aliquot the solution and

store at -20°C for up to one month or -80°C for

up to six months.[1] Avoid repeated freeze-thaw

cycles.

Reconstitution
tatM2NX is soluble in water.[2] For a stock

solution, dissolve in sterile water.[1]

General Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation.

Avoid contact with skin and eyes. After handling,

wash hands thoroughly.
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Operational Plans: Experimental Protocols
tatM2NX has been utilized in preclinical studies to investigate its neuroprotective effects,

primarily in models of ischemic stroke, and to characterize its inhibitory action on TRPM2

channels using electrophysiology.

In Vivo Ischemic Stroke Model (Mouse)
The following is a generalized protocol based on published studies using tatM2NX in a

transient middle cerebral artery occlusion (tMCAO) model of stroke in mice.[3]

Objective: To assess the neuroprotective effects of tatM2NX in reducing infarct volume and

improving neurological outcomes following an induced stroke.

Methodology:

Animal Preparation: Adult male mice are typically used, as the neuroprotective effects of

tatM2NX have been shown to be sexually dimorphic. Animals are anesthetized, and their

body temperature is maintained at 37°C.

tMCAO Procedure: A surgical procedure is performed to temporarily occlude the middle

cerebral artery, inducing focal cerebral ischemia. The occlusion is typically maintained for 60

minutes.

tatM2NX Administration: tatM2NX is administered intravenously (e.g., retro-orbital injection)

at a dosage of 20 mg/kg. Administration can occur before the MCAO or at various time

points after reperfusion to assess the therapeutic window. A scrambled version of the peptide

(tat-SCR) is often used as a control.

Reperfusion: After the occlusion period, the filament is withdrawn to allow blood flow to

return to the brain.

Outcome Assessment:

Infarct Volume Measurement: 24 to 96 hours post-MCAO, animals are euthanized, and

brain tissue is collected. Brain slices are stained (e.g., with 2,3,5-triphenyltetrazolium

chloride) to visualize the infarct area, which is then quantified.
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Neurological Scoring: Behavioral tests are conducted to assess neurological deficits.

Molecular Analysis: Brain tissue can be used for further analysis, such as Western blotting,

to investigate downstream signaling pathways.

In Vitro Whole-Cell Patch Clamp Assay
This protocol is based on studies characterizing the inhibitory effect of tatM2NX on TRPM2

channels expressed in HEK293 cells.

Objective: To measure the effect of tatM2NX on TRPM2 channel currents.

Methodology:

Cell Culture: Human embryonic kidney (HEK293) cells stably expressing human TRPM2 are

cultured under standard conditions.

Electrophysiology Setup: Whole-cell patch-clamp recordings are performed using a patch-

clamp amplifier and data acquisition system.

Solutions:

External Solution (in mM): 140 NaCl, 2.5 KCl, 10 HEPES, 5 glucose, 1 MgCl2, and 1

CaCl2, pH 7.4.

Internal (Pipette) Solution (in mM): 145 K-gluconate, 0.05 EGTA, 1 MgCl2, and 10 HEPES,

pH 7.3. To activate TRPM2 channels, 100 µM ADPR is included in the internal solution.

Recording Procedure:

A glass micropipette filled with the internal solution is used to form a high-resistance seal

(giga-seal) with the membrane of a target cell.

The membrane patch is then ruptured to achieve the whole-cell configuration, allowing for

the recording of currents across the entire cell membrane.

TRPM2 channel currents are elicited by the ADPR in the pipette solution.
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tatM2NX Application: tatM2NX is included in the internal solution at various concentrations

(e.g., 0.05 to 10 µM) to determine its inhibitory effect on the ADPR-induced currents. The

IC50 value, the concentration at which tatM2NX inhibits 50% of the TRPM2 current, is then

calculated.

Disposal Plan
Proper disposal of tatM2NX and associated contaminated materials is essential to prevent

environmental contamination and ensure laboratory safety.

Waste Type Disposal Procedure

Unused Solid tatM2NX

Dispose of as chemical waste through your

institution's Environmental Health and Safety

(EHS) office. Do not discard in regular trash.

Liquid Waste (Solutions containing tatM2NX)

Collect in a designated hazardous waste

container. The container should be clearly

labeled. Do not pour down the drain. Arrange for

pickup by your institution's EHS office.

Contaminated Labware (e.g., pipette tips, tubes,

gloves)

Collect in a designated solid hazardous waste

container. This container should also be clearly

labeled and disposed of through your

institution's EHS office.

Visualizing Experimental Workflows and Signaling
To further clarify the experimental processes and the mechanism of action of tatM2NX, the

following diagrams are provided.
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tatM2NX Handling and Preparation Workflow

Storage

Preparation

Store Powder
-20°C (1 year) or -80°C (2 years)

Reconstitute in sterile water

Store Solution
-20°C (1 month) or -80°C (6 months)

Aliquot to avoid freeze-thaw

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a well-ventilated area
(e.g., fume hood)

tatM2NX Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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